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Essential Safety Protocols for Handling Zika Virus
For researchers, scientists, and drug development professionals, ensuring personal safety and

preventing laboratory-acquired infections are paramount when working with the Zika virus.

Adherence to strict safety protocols, including the proper use of personal protective equipment

(PPE), is critical. This guide provides essential, immediate safety and logistical information,

including operational and disposal plans, to support your work with this pathogen.

Work involving the Zika virus is typically conducted at Biosafety Level 2 (BSL-2), based on a

risk assessment.[1][2][3][4][5] This requires specific precautions to prevent exposure through

mucous membranes, percutaneous injuries, and ingestion.

Recommended Personal Protective Equipment
Standard PPE for handling Zika virus in a BSL-2 laboratory includes a lab coat or gown,

gloves, and eye protection. For procedures with a high risk of generating aerosols or splashes,

additional precautions, such as a surgical mask or even BSL-3 precautions with enhanced

respiratory protection, may be necessary based on a thorough risk assessment.
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PPE Component Specification/Standard Purpose

Gloves Nitrile or latex gloves

To prevent skin contact with

infectious materials. Double

gloving may be considered for

certain procedures.

Gown/Lab Coat
Disposable or reusable, solid-

front, with tight-fitting cuffs

To protect clothing and skin

from contamination. Should be

removed before leaving the

laboratory.

Eye Protection

Safety glasses with side

shields, goggles, or a face

shield

To protect the eyes from

splashes and aerosols of

infectious materials.

Respiratory Protection
Surgical mask or N95

respirator

To be used during procedures

that may generate aerosols.

The choice of respirator should

be based on a risk

assessment.

Donning and Doffing of Personal Protective Equipment
The correct sequence for putting on (donning) and taking off (doffing) PPE is crucial to prevent

self-contamination. Hand hygiene should be performed before donning and after doffing PPE.

Donning Sequence:

Gown: Fully cover the torso from neck to knees, with arms to the end of the wrists, and

fasten at the back.

Mask or Respirator: Secure ties or elastic bands and fit snugly to the face.

Goggles or Face Shield: Place over the face and eyes and adjust to fit.

Gloves: Extend to cover the wrist of the gown.

Doffing Sequence:
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Gloves and Gown: Remove together. The outside of the gown and gloves are considered

contaminated. Peel off the gown from the shoulders downwards, turning it inside out. As the

gown is removed, the gloves should be peeled off at the same time, with the gown and

gloves forming a bundle with the contaminated side inward.

Perform Hand Hygiene.

Goggles or Face Shield: Remove from the back by lifting the headband. Avoid touching the

front.

Mask or Respirator: Untie or remove the bottom elastic first, then the top, without touching

the front.

Perform Hand Hygiene.

Operational Plan: Handling Zika Virus in the Laboratory
A comprehensive operational plan should be in place to minimize the risk of exposure.
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Step Procedure

1. Access Control

Limit access to the laboratory to authorized

personnel only when work with Zika virus is in

progress.

2. Engineering Controls

All procedures that may generate infectious

aerosols or splashes must be conducted within

a certified Class II Biological Safety Cabinet

(BSC).

3. Sharps Safety

Use sharps with engineered sharps injury

protection. Do not bend, recap, or remove

contaminated needles. Dispose of all sharps in

a puncture-resistant, leak-proof, and labeled

container.

4. Decontamination

Decontaminate all work surfaces with an

appropriate disinfectant effective against

enveloped viruses upon completion of work and

after any spill.

5. Pest Management

An integrated pest management program must

be in place to prevent the presence of

mosquitoes in the laboratory.

Disposal Plan for Contaminated Materials
All waste generated from work with Zika virus must be handled as biohazardous waste.
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Waste Type Disposal Procedure

Solid Waste

All contaminated solid waste, including gloves,

gowns, and other disposable materials, should

be collected in a biohazard bag. This waste

must be decontaminated, typically by

autoclaving, before being disposed of as

medical waste.

Liquid Waste

Liquid waste should be decontaminated with an

appropriate chemical disinfectant (e.g., 10%

bleach solution) before disposal down the

sanitary sewer.

Sharps

Contaminated sharps should be placed in a

designated sharps container and disposed of

according to institutional guidelines for

biohazardous sharps waste.

Visual Guides
The following diagrams illustrate the key procedural workflows for handling Zika virus safely in

a laboratory setting.
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Preparation

Donning Sequence

Perform Hand Hygiene

1. Put on Gown

2. Put on Mask/Respirator

3. Put on Eye Protection

4. Put on Gloves

Click to download full resolution via product page

Figure 1: PPE Donning Workflow
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Doffing Sequence

1. Remove Gown and Gloves

2. Perform Hand Hygiene

3. Remove Eye Protection

4. Remove Mask/Respirator

5. Perform Hand Hygiene

Click to download full resolution via product page

Figure 2: PPE Doffing Workflow
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Contaminated Waste Generation

Disposal Pathway

Solid Waste (Gloves, Gowns)

Collect in Biohazard Bag

Liquid Waste

Chemical Decontamination

Sharps

Collect in Sharps Container

Decontaminate (Autoclave)

Dispose as Medical Waste

Dispose in Sanitary Sewer Dispose as Biohazardous Sharps
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Figure 3: Waste Disposal Plan

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling Zika virus-
IN-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419916#personal-protective-equipment-for-
handling-zika-virus-in-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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